Cas no 154012-21-2 (1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
• CAS No: 154012-21-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1328635
• Update Time: 2024-08-18

1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
• 1H-Pyrazole-4-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester

• Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-8-14-15(9-11)12-6-4-5-10(2)7-12/h4-9H,3H2,1-2H3
• InChI Key： SJMRZPUFSTUJQA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)C=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 230.10562

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 353.5±25.0 °C(Predicted)
• PSA: 44.12
• pka: -2.43±0.12(Predicted)